Cas no 2418669-97-1 (1-(3-azido-5-iodo-2,4,6-trimethylphenyl)methylpiperazine)

• Product Name: 1-(3-azido-5-iodo-2,4,6-trimethylphenyl)methylpiperazine
• CAS No: 2418669-97-1
• MF: C₁₄H₂₀IN₅
• MW: 385.246574401855
• CID: 5676217
• PubChem ID: 165773159
• Update Time: 2025-10-31

1-(3-azido-5-iodo-2,4,6-trimethylphenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-azido-5-iodo-2,4,6-trimethylphenyl)methyl]piperazine
• 2418669-97-1
• EN300-26631568
• 1-(3-azido-5-iodo-2,4,6-trimethylphenyl)methylpiperazine

• Inchi： 1S/C14H20IN5/c1-9-12(8-20-6-4-17-5-7-20)10(2)14(18-19-16)11(3)13(9)15/h17H,4-8H2,1-3H3
• InChI Key： GLABLQBHFCSUGM-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(C(C)=C(C=1C)CN1CCNCC1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 385.07634g/mol
• Monoisotopic Mass: 385.07634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.6Ų

Additional information on 1-(3-azido-5-iodo-2,4,6-trimethylphenyl)methylpiperazine

Introduction to 1-(3-azido-5-iodo-2,4,6-trimethylphenyl)methylpiperazine (CAS No. 2418669-97-1)

1-(3-azido-5-iodo-2,4,6-trimethylphenyl)methylpiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 2418669-97-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a piperazine moiety attached to a substituted aromatic ring. The presence of both azido and iodo functional groups on the aromatic ring introduces unique reactivity and potential biological activity, making it a valuable scaffold for the development of novel therapeutic agents.

The structural features of 1-(3-azido-5-iodo-2,4,6-trimethylphenyl)methylpiperazine make it particularly interesting for synthetic applications. The 3-azido group (-N₃) is known for its ability to participate in nucleophilic substitution reactions, while the 5-iodo substituent (-I) serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are fundamental in modern drug discovery, allowing for the introduction of diverse pharmacophores at specific positions on the aromatic ring. The 2,4,6-trimethylphenyl backbone provides steric and electronic modulation, influencing the compound's solubility, metabolic stability, and interactions with biological targets.

In recent years, there has been growing interest in exploring the potential of azido-containing compounds in medicinal chemistry. The azido group can be selectively converted into other functional moieties such as amides, alcohols, or amines through various decomposition pathways. This versatility has made azido compounds valuable intermediates in fragment-based drug design and library synthesis. For instance, recent studies have demonstrated the use of 1-(3-azido-5-iodo-2,4,6-trimethylphenyl)methylpiperazine as a key building block in the synthesis of kinase inhibitors and G-protein coupled receptor (GPCR) modulators. These efforts have leveraged the compound's ability to undergo sequential functionalization via azide-mediated reactions.

The 5-iodo substituent on the aromatic ring further enhances the synthetic utility of this molecule. Iodine is a preferred halogen for cross-coupling reactions due to its moderate reactivity and compatibility with a wide range of palladium catalysts. This has enabled the preparation of derivatives with modified substitution patterns at the 5-position or elsewhere on the ring. Such derivatives can be screened for improved pharmacokinetic properties or enhanced binding affinity to therapeutic targets. For example, recent publications have highlighted the use of palladium-catalyzed coupling reactions involving 1-(3-azido-5-iodo-2,4,6-trimethylphenyl)methylpiperazine to introduce aryl or vinyl groups at strategic positions within the molecule.

The piperazine moiety is another critical feature that contributes to the biological relevance of this compound. Piperazine derivatives are well-known for their role as pharmacophores in various therapeutic areas, including antipsychotics, antidepressants, antihistamines, and antiparasitics. The nitrogen atoms in piperazine can form hydrogen bonds with biological targets such as enzymes and receptors, modulating their activity. In particular, recent research has focused on optimizing piperazine-based scaffolds to improve selectivity and reduce side effects associated with existing drugs. The presence of both methyl groups at positions 2 and 6 in 1-(3-azido-5-iodo-2,4,6-trimethylphenyl)methylpiperazine may influence its conformational flexibility and binding properties.

One notable application of this compound is in the development of radioligands for positron emission tomography (PET) imaging. The combination of an azido group and an iodine atom makes it suitable for radiolabeling procedures using radioisotopes such as iodine-123 or carbon-11. PET imaging allows for non-invasive visualization of biological processes at the molecular level, providing critical insights into drug-target interactions and disease mechanisms. Researchers have utilized derivatives of 1-(3-azido-5-iodo-2,4,6-trimethylphenyl)methylpiperazine to develop probes targeting neurotransmitter receptors and ion channels. These probes have been instrumental in understanding neurological disorders and evaluating potential therapeutics.

Another emerging area where this compound finds utility is in materials science and polymer chemistry. The azido group can be used to introduce functionalized side chains onto polymers through click chemistry reactions such as azide-alkyne cycloaddition (CuAAC). This approach has enabled the synthesis of polymers with tailored properties for applications in drug delivery systems or smart materials. For instance, researchers have incorporated 1-(3-azido-5-iodo-2,4,6-trimethylphenyl)methylpiperazine into polyethylene glycol (PEG) chains to enhance biocompatibility while maintaining functionality for further chemical modifications.

The synthesis of 1-(3-azido-5-iodo-m-tolyl)methylpiperazine, while challenging due to its complex substitution pattern, presents opportunities for innovation in synthetic methodology. Recent advances in transition-metal catalysis have facilitated more efficient routes to construct multi-substituted aromatic rings without compromising regioselectivity or yield. These methods are particularly valuable when dealing with sensitive functional groups like azides or iodo substituents that require careful handling under mild conditions.

The biological activity of this compound remains an active area of investigation. Preliminary studies suggest that derivatives may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders such as Parkinson's disease or Alzheimer's disease. The ability to modify both the aromatic ring and piperazine moiety allows researchers to fine-tune physicochemical properties while exploring structure/activity relationships (SAR). Further experimentation is warranted to fully elucidate its potential therapeutic applications.

In conclusion, 1-(3-Azido)-5-Iodo-m-tolylmethyl-piperazine CAS No 2418669 -97 - 1 represents a versatile intermediate with broad utility across pharmaceutical research, materials science,and diagnostic imaging fields . Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for chemists seeking novel molecular architectures . As our understanding evolves, further exploration promises exciting developments that could advance multiple scientific disciplines .